Cas no 13669-78-8 (Thiazole-4,5-dicarbaldehyde)

• Product Name: Thiazole-4,5-dicarbaldehyde
• CAS No: 13669-78-8
• MF: C₅H₃NO₂S
• MW: 141.147819757462
• CID: 49392
• PubChem ID: 28875388
• Update Time: 2025-09-23

Thiazole-4,5-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• Thiazole-4,5-dicarbaldehyde
• 4,5-Thiazoledicarboxaldehyde
• 4,5-Diformyl-thiazol
• Thiazol-4,5-dicarbaldehyd
• 4,5-Thiazoledicarboxaldehyde (8CI,9CI)
• 1,3-Thiazole-4,5-dicarbaldehyde
• A807115
• FT-0690890
• 1,3-Thiazole-4,5-dicarboxaldehyde
• 39669-78-8
• EN300-7606080
• AKOS006344987
• SCHEMBL12257056
• methyl4-iodobutyrate
• FT-0659628
• 13669-78-8

• MDL： MFCD09832886
• Inchi： 1S/C5H3NO2S/c7-1-4-5(2-8)9-3-6-4/h1-3H
• InChI Key： BKHZLTKQOBJPLB-UHFFFAOYSA-N
• SMILES： S1C=NC(C=O)=C1C=O

Computed Properties

• Exact Mass: 140.98800
• Monoisotopic Mass: 140.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.478
• Boiling Point: 337.9°C at 760 mmHg
• Flash Point: 158.1°C
• Refractive Index: 1.683
• PSA: 75.27000
• LogP: 0.76810